Rohinitib
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Overview
Description
Rohinitib is a HSF1 inhibitor for target-based cancer therapy.
Scientific Research Applications
Impact on β-Cell Function and Insulin Sensitivity
The combination of exenatide and rosiglitazone (ROSI), drugs similar in function to Rohinitib, has been shown to significantly improve β-cell function and insulin sensitivity in subjects with type 2 diabetes on metformin, according to a study by DeFronzo et al. (2010) Effects of Exenatide Plus Rosiglitazone on β-Cell Function and Insulin Sensitivity in Subjects With Type 2 Diabetes on Metformin.Alleviation of Nasal Mucosal Injury and Enhancement of Immune Function
The overexpression of RORA, a gene related to this compound's action, was found to alleviate nasal mucosal injury and enhance red blood cell immune adhesion function in a mouse model of allergic rhinitis by inactivating the Wnt/β-catenin signaling pathway. This points towards potential therapeutic applications in treating allergic rhinitis, as highlighted in the research by Li et al. (2019) RORA Overexpression Alleviates Nasal Mucosal Injury and Enhances Red Blood Cell Immune Adhesion Function in a Mouse Model of Allergic Rhinitis via Inactivation of the Wnt/β-Catenin Signaling Pathway.Potential for Treating Allergic Rhinitis
A study by Piao et al. (2020) on saikosaponin A (SSA), which might share similar pathways with this compound, demonstrated its potential in ameliorating nasal inflammation by suppressing the IL-6/ROR-γt/STAT3/IL-17/NF-κB pathway in an ovalbumin-induced allergic rhinitis mouse model. This research suggests that compounds acting on similar pathways could be considered as therapeutic candidates for allergic rhinitis disease Saikosaponin A ameliorates nasal inflammation by suppressing IL-6/ROR-γt/STAT3/IL-17/NF-κB pathway in OVA-induced allergic rhinitis.
Properties
Molecular Formula |
C29H31NO8 |
---|---|
Molecular Weight |
521.57 |
IUPAC Name |
(1R,2R,3S,3aR,8bS)-1,8b-Dihydroxy-N,6,8-trimethoxy-3a-(4-methoxyphenyl)-N-methyl-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-2-carboxamide |
InChI |
InChI=1S/C29H31NO8/c1-30(37-5)27(32)23-24(17-9-7-6-8-10-17)29(18-11-13-19(34-2)14-12-18)28(33,26(23)31)25-21(36-4)15-20(35-3)16-22(25)38-29/h6-16,23-24,26,31,33H,1-5H3/t23-,24-,26-,28+,29+/m1/s1 |
InChI Key |
TZDAVNWDKGYBCW-IDAMAFBJSA-N |
SMILES |
O=C([C@H]([C@H]1C2=CC=CC=C2)[C@@H](O)[C@]3(O)[C@@]1(C4=CC=C(OC)C=C4)OC5=CC(OC)=CC(OC)=C35)N(OC)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
RHT; Rohinitib |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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